Cas no 41489-11-6 (5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate)

• Product Name: 5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate
• CAS No: 41489-11-6
• MF: C₂₅H₄₈N₂O₅
• MW: 456.659028053284
• CID: 1516132
• PubChem ID: 6451750
• Update Time: 2025-04-21

5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 5-oxopyrrolidine-2-carboxylic acid,tetradecyl (2S,3S)-2-amino-3-methylpentanoate
• 5-oxopyrrolidine-2-carboxylic acid
• tetradecyl (2S,3S)-2-amino-3-methylpentanoate
• DTXSID50961758
• EINECS 255-401-5
• 5-Oxo-DL-proline, compound with tetradecyl DL-isoleucinate (1:1)
• 41489-11-6
• 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--tetradecyl isoleucinate (1/1)
• 5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate

• Inchi： 1S/C20H41NO2.C5H7NO3/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-23-20(22)19(21)18(3)5-2;7-4-2-1-3(6-4)5(8)9/h18-19H,4-17,21H2,1-3H3;3H,1-2H2,(H,6,7)(H,8,9)/t18-,19-;/m0./s1
• InChI Key： HXZNEFFACRPRLW-HLRBRJAUSA-N
• SMILES： O(C([C@H]([C@@H](C)CC)N)=O)CCCCCCCCCCCCCC.O=C1CCC(C(=O)O)N1

Computed Properties

• Exact Mass: 456.35654
• Monoisotopic Mass: 456.35632264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.72